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Compound of Interest

Compound Name: Metribuzin D3

Cat. No.: B12058897

Get Quote

As researchers, we often view Deuterated Internal Standards (IS) like Metribuzin-d3 solely as

analytical tools for LC-MS/MS quantification.[1] However, effective laboratory management

requires viewing them through a lifecycle lens—from procurement to disposal.

Metribuzin (4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5(4H)-one) is a triazinone herbicide.

[1][2] While the deuterated form (Metribuzin-d3) is chemically identical in terms of toxicity, its

disposal is governed by two critical factors:

High Aquatic Toxicity: Metribuzin is classified as very toxic to aquatic life with long-lasting

effects (H410). Even trace amounts in laboratory wastewater can disrupt local ecosystems,

making "down-the-drain" disposal strictly prohibited.[1]

Solvent Matrix: In analytical labs, Metribuzin-d3 is rarely disposed of as a pure solid; it is

almost always found in solution (e.g., Methanol, Acetonitrile).[1] Therefore, the waste stream

is defined by the solvent, not just the solute.

Essential Personal Protective Equipment (PPE) Matrix
Before handling waste, ensure the following barrier protection is in place to prevent dermal

absorption and inhalation.
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PPE Category Specification Rationale

Hand Protection
Nitrile Rubber (min 0.11mm

thick)

Metribuzin is harmful if

absorbed through skin.[1]

Nitrile offers excellent

resistance to organic solvents

like Methanol.

Eye Protection
Safety Goggles (ANSI Z87.

[1]1)

Prevents splashes during

waste transfer. Metribuzin

particulate is an eye irritant.[3]

Respiratory
N95 (Solid) or Fume Hood

(Liquid)

Prevents inhalation of fine

particulates (solid) or solvent

vapors (liquid).[1]

Body Defense
Lab Coat (Buttoned, Long

Sleeve)

Standard barrier against spills

and splashes.[1]

Part 2: Waste Characterization & Classification
Logic
Proper disposal relies on accurate characterization.[4] You must categorize the waste into one

of three streams based on its physical state and solvent composition.

The "Solvent-Driver" Principle
For liquid standards, the hazardous waste code is primarily determined by the solvent, as the

concentration of Metribuzin-d3 is typically negligible (<1 mg/mL) regarding RCRA listing, but

significant for environmental toxicity.[1]

Scenario A: Non-Halogenated Solvents (Most Common)

Solvents: Methanol (MeOH), Acetonitrile (ACN).

Classification:Ignitable Waste (D001) / F-Listed Solvents (F003).

Stream: High BTU Organic Waste (for fuel blending/incineration).
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Scenario B: Halogenated Solvents (Rare for this analyte)

Solvents: Dichloromethane (DCM), Chloroform.[1]

Classification:Toxic Waste (F001/F002).

Stream: Halogenated Organic Waste (requires specific high-temp incineration).

Solid Waste (Pure Standard)
If disposing of an expired or contaminated vial of solid Metribuzin-d3:

Classification: Hazardous Solid Waste (Toxic).

Disposal: Lab Pack for Incineration.

Part 3: Operational Disposal Protocol
Follow this step-by-step workflow to ensure compliance and safety.

Phase 1: Liquid Waste (Stock Solutions & Autosampler
Vials)
Objective: Prevent aquatic contamination and volatile release.

Segregation:

Do NOT mix with aqueous acid waste or oxidizing agents.[5]

Determine if the solvent is Halogenated or Non-Halogenated (see Part 2).

Collection:

Pour the solution into the appropriate HDPE or Glass Safety Waste Container.

Critical Step: Ensure the container is grounded if pouring >4L of ignitable solvent to

prevent static discharge.

Labeling:
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Affix a hazardous waste label.

Constituents: List the Solvent % (e.g., "Methanol 99%") and "Trace Metribuzin-d3".

Hazard Checkboxes: Mark "Flammable" (if MeOH/ACN) and "Toxic" (due to Metribuzin).

Phase 2: Solid Waste (Expired Vials)
Objective: Secure containment of potent compounds.[5]

Primary Containment: Keep the substance in its original amber glass vial. Ensure the cap is

tight.[5][6]

Secondary Containment: Place the vial inside a clear resealable bag (Ziploc type) to contain

any potential breakage or exterior residue.

Disposal: Place the bagged vial into the Solid Hazardous Waste Drum (Lab Pack).

Note: Do not discard in regular trash or biohazard bins.

Phase 3: Empty Container Management (The "Triple
Rinse" Rule)
Under EPA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only after

specific treatment.

Rinse 1: Add a small volume of compatible solvent (e.g., Methanol) to the empty vial. Cap

and vortex for 10 seconds.

Discard Rinsate: Pour the rinsate into the Liquid Hazardous Waste container. NEVER down

the sink.

Repeat: Perform this rinse cycle two more times (Total: 3 rinses).

Final Disposal: Deface the label on the vial. The glass vial can now be discarded in the

Glass/Sharps disposal box (or recycled if your facility permits washed glass).

Part 4: Emergency Response (Spill Procedures)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.genfarm.com.au/sites/genfarm/files/2020-09/documents/SDS_GENFARM%20METRIBUZIN%20750%20WG%20HERBICIDE_2020-08-25.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-09/documents/SDS_GENFARM%20METRIBUZIN%20750%20WG%20HERBICIDE_2020-08-25.pdf
https://www.villacrop.co.za/wp-content/uploads/2024/12/safety_Metribuzin-480-SC_Sept2022_Villa_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill involving Metribuzin-d3:

Isolate: Evacuate the immediate area. Post "Do Not Enter" signs.

PPE Up: Don double nitrile gloves, safety goggles, and a lab coat.

Containment:

Liquid Spill: Cover with an absorbent pad or vermiculite. Do not use combustible materials

(like sawdust) if the solvent is flammable.

Solid Spill: Cover with a damp paper towel to prevent dust generation, then wipe up.

Cleanup: Place all contaminated absorbents into a heavy-duty plastic bag. Label as

"Hazardous Waste - Debris contaminated with Metribuzin."[1]

Decontamination: Scrub the surface with a detergent solution (water + Alconox/soap). Collect

this wash water as hazardous waste; do not flush.

Part 5: Visual Decision Workflow
The following diagram illustrates the logical decision tree for disposing of Metribuzin-d3

materials.
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Start: Metribuzin-d3 Waste

Physical State?
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(MeOH, ACN)
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Contains Cl/Br/F

Stream A: Organic Solvents
(High BTU Incineration)

Stream B: Halogenated Waste
(Specific Incineration)

Double Bag Vial

Stream C: Lab Pack
(Solid Hazardous Waste)

Triple Rinse with Solvent

Collect Rinsate as
Liquid Waste (Stream A) Deface Label -> Glass Bin

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Metribuzin-d3 waste streams based on physical state

and solvent composition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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